Cas no 1805511-74-3 (3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde
• CAS No: 1805511-74-3
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882594
• Update Time: 2025-10-05

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5-3(2-13)1-12-7(11)4(5)6(9)10/h1-2,6H
• InChI Key： WHTMYTYOCDPEJO-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C=O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde: A Comprehensive Overview

3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde, identified by the CAS number 1805511-74-3, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this compound is characterized by the presence of a pyridine ring substituted with a difluoromethyl group at position 3, a fluorine atom at position 4, an iodine atom at position 2, and a carboxaldehyde group at position 5. These substituents contribute to its distinctive chemical reactivity and physical properties.

The synthesis of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution and alkylation reactions to introduce the required substituents. The introduction of the difluoromethyl group and the iodine atom requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of these reactions, making the synthesis more accessible for research and industrial applications.

The chemical properties of this compound are heavily influenced by its substituents. The presence of fluorine atoms enhances the electron-withdrawing effects on the pyridine ring, which can influence its reactivity in various chemical transformations. The iodine atom at position 2 adds to the compound's reactivity due to its relatively large atomic size and polarizing effects. The carboxaldehyde group at position 5 introduces additional functionality, making this compound suitable for further derivatization or use as a building block in more complex molecules.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde in drug discovery and materials science. In drug discovery, this compound has shown promise as a lead molecule for developing novel pharmaceutical agents due to its ability to interact with specific biological targets. Researchers have explored its potential as an inhibitor of certain enzymes or receptors, which could lead to innovative therapeutic interventions.

In materials science, this compound has been investigated for its role in the development of advanced materials such as organic semiconductors and functional polymers. Its unique electronic properties make it a candidate for applications in optoelectronics and energy storage devices. Recent breakthroughs in nanotechnology have further expanded its potential uses, particularly in the creation of nanostructured materials with tailored properties.

The environmental impact and safety profile of 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde are also areas of active research. As with any chemical compound, understanding its behavior in different environmental conditions is crucial for ensuring safe handling and disposal. Studies have focused on its biodegradation pathways and toxicity profiles, with results indicating that it exhibits moderate toxicity under specific conditions.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-iodopyridine-5-carboxaldehyde is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.